2,3,4,5,6-pentafluoro-N-(4-fluorophenyl)benzenesulfonamide

• IUPAC Name: 2,3,4,5,6-pentafluoro-N-(4-fluorophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H5F6NO2S/c13-5-1-3-6(4-2-5)19-22(20,21)12-10(17)8(15)7(14)9(16)11(12)18/h1-4,19H
• InChI Key: HCMSAEFFLPZIPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=C(C(=C(C(=C2F)F)F)F)F)F
• Molecular Formula: C12H5F6NO2S
• Molecular Weight: 341.23 g/mol

Description

2,3,4,5,6-pentafluoro-N-(4-fluorophenyl)benzenesulfonamide, also known as F13, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a sulfonamide derivative that has been synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of 2,3,4,5,6-pentafluoro-N-(4-fluorophenyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase IX. This enzyme plays a role in the regulation of pH in cancer cells, and its overexpression has been linked to tumor growth and metastasis. By inhibiting carbonic anhydrase IX, this compound may disrupt the pH balance in cancer cells and inhibit their growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of carbonic anhydrase IX, which may lead to a disruption of pH balance in cancer cells. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have anti-inflammatory properties and has been found to reduce the production of pro-inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

2,3,4,5,6-pentafluoro-N-(4-fluorophenyl)benzenesulfonamide has several advantages for use in lab experiments. It is a potent inhibitor of carbonic anhydrase IX and has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has anti-inflammatory properties and has been found to reduce the production of pro-inflammatory cytokines in vitro. However, this compound also has limitations for use in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, this compound may have off-target effects that could complicate its use in certain experiments.

Future Directions

There are several future directions for research on 2,3,4,5,6-pentafluoro-N-(4-fluorophenyl)benzenesulfonamide. One area of research could focus on elucidating the mechanism of action of this compound and its effects on cancer cells. Another area of research could focus on the development of more potent and selective inhibitors of carbonic anhydrase IX. Additionally, this compound could be further studied for its potential applications in the treatment of inflammatory diseases. Finally, this compound could be studied for its potential use as a diagnostic tool for cancer.

Scientific Research Applications

2,3,4,5,6-pentafluoro-N-(4-fluorophenyl)benzenesulfonamide has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to be a potent inhibitor of carbonic anhydrase IX, an enzyme that is overexpressed in several types of cancer. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been found to have anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines in vitro.